Cas no 1823432-40-1 (ethyl 2-[3-(difluoromethyl)-1H-pyrazol-1-yl]propanoate)

• Product Name: ethyl 2-[3-(difluoromethyl)-1H-pyrazol-1-yl]propanoate
• CAS No: 1823432-40-1
• MF: C₉H₁₂F₂N₂O₂
• MW: 218.200589179993
• MDL: MFCD29034330
• CID: 5191906
• PubChem ID: 119056318
• Update Time: 2023-08-26

ethyl 2-[3-(difluoromethyl)-1H-pyrazol-1-yl]propanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-[3-(difluoromethyl)-1H-pyrazol-1-yl]propanoate
• STL585036
• ethyl 2-[3-(difluoromethyl)pyrazol-1-yl]propanoate
• ethyl2-[3-(difluoromethyl)-1H-pyrazol-1-yl]propanoate
• 1H-Pyrazole-1-acetic acid, 3-(difluoromethyl)-α-methyl-, ethyl ester

• MDL： MFCD29034330
• Inchi： 1S/C9H12F2N2O2/c1-3-15-9(14)6(2)13-5-4-7(12-13)8(10)11/h4-6,8H,3H2,1-2H3
• InChI Key： TZJIPZBARKVEKD-UHFFFAOYSA-N
• SMILES： FC(C1C=CN(C(C(=O)OCC)C)N=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 226
• XLogP3: 1.7
• Topological Polar Surface Area: 44.1